Cas no 120285-41-8 (2-(2-chloro-3,4-dimethoxyphenyl)oxirane)

• Product Name: 2-(2-chloro-3,4-dimethoxyphenyl)oxirane
• CAS No: 120285-41-8
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• MDL: MFCD19653994
• CID: 3680933
• PubChem ID: 64138552
• Update Time: 2025-10-29

2-(2-chloro-3,4-dimethoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (2-chloro-3,4-dimethoxyphenyl)-
• 2-(2-chloro-3,4-dimethoxyphenyl)oxirane
• AKOS013456462
• 120285-41-8
• EN300-1966299

• MDL： MFCD19653994
• Inchi： 1S/C10H11ClO3/c1-12-7-4-3-6(8-5-14-8)9(11)10(7)13-2/h3-4,8H,5H2,1-2H3
• InChI Key： LMAPMFZDXBRAOX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1CO1)OC)OC

Computed Properties

• Exact Mass: 214.0396719Da
• Monoisotopic Mass: 214.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2-chloro-3,4-dimethoxyphenyl)oxirane

2-(2-Chloro-3,4-dimethoxyphenyl)oxirane (CAS No. 120285-41-8): Properties, Applications, and Market Insights

2-(2-Chloro-3,4-dimethoxyphenyl)oxirane (CAS No. 120285-41-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This epoxide derivative, characterized by its chloro-dimethoxy-substituted phenyl ring, serves as a versatile intermediate in synthetic chemistry. With the growing demand for fine chemicals and custom synthesis, this compound has become increasingly relevant in modern industrial applications.

The molecular structure of 2-(2-chloro-3,4-dimethoxyphenyl)oxirane features a reactive epoxide (oxirane) functional group, which makes it particularly valuable for ring-opening reactions in drug discovery. Recent trends in green chemistry have highlighted the importance of such intermediates in developing more sustainable synthetic pathways. Researchers are particularly interested in its potential for creating chiral building blocks, especially in the context of asymmetric synthesis for pharmaceutical applications.

From a physicochemical perspective, this compound typically appears as a light yellow to colorless liquid at room temperature. Its molecular weight of 228.66 g/mol and specific structural features contribute to its unique reactivity profile. The presence of both electron-donating methoxy groups and an electron-withdrawing chlorine atom creates interesting electronic effects that influence its behavior in various chemical transformations.

In the pharmaceutical industry, 2-(2-chloro-3,4-dimethoxyphenyl)oxirane has shown promise as a precursor for several drug candidates. Its application in medicinal chemistry often involves its conversion to more complex structures through nucleophilic attack on the strained oxirane ring. This reactivity makes it particularly valuable for creating β-amino alcohols, which are common motifs in many biologically active molecules.

The agrochemical sector has also demonstrated interest in this compound, particularly for developing novel crop protection agents. The combination of its chloro and dimethoxy substituents provides structural features that are often associated with pesticidal activity. Researchers are exploring its potential in creating new generations of environmentally friendly pesticides that align with current sustainable agriculture initiatives.

From a market perspective, the demand for 2-(2-chloro-3,4-dimethoxyphenyl)oxirane has been steadily increasing, particularly from contract research organizations and custom synthesis providers. The global fine chemicals market, valued at over $100 billion, continues to drive innovation in specialized intermediates like this compound. Recent market analyses suggest particular growth in the Asia-Pacific region, where pharmaceutical and agrochemical production is expanding rapidly.

Quality control for 2-(2-chloro-3,4-dimethoxyphenyl)oxirane typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical-grade intermediates. The development of more efficient synthetic routes for this compound remains an active area of research, with particular focus on improving atom economy and reducing environmental impact.

Safety considerations for handling 2-(2-chloro-3,4-dimethoxyphenyl)oxirane follow standard laboratory protocols for reactive organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Storage typically requires protection from moisture and should be in well-sealed containers under appropriate conditions.

Recent scientific literature highlights several innovative applications of 2-(2-chloro-3,4-dimethoxyphenyl)oxirane in catalyzed asymmetric synthesis. The compound's versatility has made it a subject of interest in developing new chiral catalysts and organocatalysts. These developments align with current trends toward more selective and efficient synthetic methodologies in both academic and industrial settings.

Looking forward, the potential applications of 2-(2-chloro-3,4-dimethoxyphenyl)oxirane continue to expand. Its role in drug discovery pipelines and agrochemical innovation positions it as a compound of ongoing interest. As synthetic methodologies advance and the demand for specialized intermediates grows, this compound is likely to maintain its relevance in various fields of applied chemistry and materials science.